Cas no 2229296-30-2 (4,4-diethoxy-2-methylbutan-2-amine)

• Product Name: 4,4-diethoxy-2-methylbutan-2-amine
• CAS No: 2229296-30-2
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5801082
• PubChem ID: 59602969
• Update Time: 2025-06-30

4,4-diethoxy-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-diethoxy-2-methylbutan-2-amine
• SCHEMBL9052661
• EN300-1736738
• 2229296-30-2

• Inchi： 1S/C9H21NO2/c1-5-11-8(12-6-2)7-9(3,4)10/h8H,5-7,10H2,1-4H3
• InChI Key： SIXGZXGDQWFAGL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C)N)OCC

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 4,4-diethoxy-2-methylbutan-2-amine

Exploring the Properties and Applications of 4,4-Diethoxy-2-methylbutan-2-amine (CAS No. 2229296-30-2)

In the realm of specialty chemicals, 4,4-diethoxy-2-methylbutan-2-amine (CAS No. 2229296-30-2) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to by its systematic name or CAS number 2229296-30-2, is a key intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring both ethoxy and amine functional groups, makes it a valuable building block for researchers and industrial chemists alike.

The growing interest in 4,4-diethoxy-2-methylbutan-2-amine aligns with broader trends in sustainable chemistry and green synthesis. As industries seek eco-friendly alternatives to traditional reagents, compounds like this are being explored for their potential to reduce waste and improve reaction efficiency. Recent studies have highlighted its role in catalytic processes, where its stability and reactivity under mild conditions offer distinct advantages. This has led to increased searches for "4,4-diethoxy-2-methylbutan-2-amine synthesis" and "CAS 2229296-30-2 applications" across scientific databases.

From a molecular perspective, the diethoxy moiety in 4,4-diethoxy-2-methylbutan-2-amine provides unique solubility characteristics, making it suitable for reactions in both polar and non-polar media. This property is particularly valuable in pharmaceutical research, where solubility often dictates a compound's bioavailability. Additionally, the methylbutan-2-amine backbone contributes to its stability, allowing for storage and handling under standard laboratory conditions without significant degradation. These features have spurred discussions about its potential in drug discovery, especially in the context of "amine-based pharmaceutical intermediates" – a hot topic in medicinal chemistry forums.

The analytical characterization of CAS 2229296-30-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm not only the compound's purity but also its structural integrity, which is crucial for research reproducibility. Quality control protocols for 4,4-diethoxy-2-methylbutan-2-amine have become more stringent in recent years, reflecting the chemical industry's emphasis on standardized materials for precise scientific work. This focus on quality has made "high purity 2229296-30-2" a frequent search term among procurement specialists.

Industrial applications of 4,4-diethoxy-2-methylbutan-2-amine extend beyond the laboratory. In material science, its incorporation into polymer matrices has shown promise for creating novel coatings with enhanced durability. The compound's ability to participate in condensation reactions makes it valuable for developing specialty resins and adhesives. These applications have driven interest in "4,4-diethoxy-2-methylbutan-2-amine material science uses" among engineers and product developers seeking innovative solutions.

Safety considerations for handling CAS 2229296-30-2 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. The scientific community's growing emphasis on laboratory safety has made "4,4-diethoxy-2-methylbutan-2-amine safety data" a relevant search query, particularly among new researchers entering the field.

Looking ahead, the future of 4,4-diethoxy-2-methylbutan-2-amine research appears promising. With the continuous evolution of synthetic methodologies, particularly in asymmetric synthesis and biocatalysis, this compound may find new roles in stereoselective transformations. The pharmaceutical industry's ongoing search for novel amine derivatives as bioactive molecules further underscores the potential of CAS 2229296-30-2 as a valuable scaffold. These developments keep "emerging uses of 4,4-diethoxy-2-methylbutan-2-amine" as an active area of inquiry in chemical literature.

For researchers seeking to work with 4,4-diethoxy-2-methylbutan-2-amine, several commercial sources provide the compound in various purity grades. The selection of appropriate suppliers often involves evaluating certificates of analysis and considering specific application requirements. This procurement aspect has made "where to buy 2229296-30-2" a practical search term for laboratory managers and purchasing agents in the chemical sector.

In conclusion, 4,4-diethoxy-2-methylbutan-2-amine (CAS No. 2229296-30-2) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its structural features, synthetic utility, and potential for further development make it a compound of continuing interest in both academic and industrial settings. As research progresses, we can anticipate new discoveries that will expand our understanding of this versatile molecule and its place in modern chemistry.